1,1-Dimethyl-3-(4-cyano-3-(ethylthio)-5-isothiazolyl)urea

• CAS RN: 65553-15-3
• Molecular Formula: C9H12N4OS2
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 3-(4-cyano-3-ethylsulfanyl-1,2-thiazol-5-yl)-1,1-dimethylurea
• InChI: InChI=1S/C9H12N4OS2/c1-4-15-8-6(5-10)7(16-12-8)11-9(14)13(2)3/h4H2,1-3H3,(H,11,14)
• InChI Key: HJCGOLQXLUXGKS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NSC(=C1C#N)NC(=O)N(C)C

Description

1,1-Dimethyl-3-(4-cyano-3-(ethylthio)-5-isothiazolyl)urea is a useful research compound. Its molecular formula is C9H12N4OS2 and its molecular weight is 256.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Two samples (30.9 g each) of phenyl (4-cyano-3-(ethylthio)-5-isothiazolyl)carbamate were reacted with dimethylamine (9.13 g per batch) in the manner described in Example IV B. The reaction mixtures from the two runs were combined and processed as in IV B to give 41.5 g of 1,1-dimethyl-3-(4-cyano-3-(ethylthio)-5-isothiazolyl)urea, m.p. 198° after recrystallization from ethanol. The nmr spectrum was consistent with the assigned structure.